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Compound of Interest

Compound Name: 2-Hydroxypropyl acrylate

Cat. No.: B1219563

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety considerations essential for
the proper handling of 2-Hydroxypropyl acrylate (2-HPA). Given its toxicological profile, a
thorough understanding and implementation of safety protocols are critical to mitigate risks in a
laboratory and development setting.

Chemical and Physical Properties

2-Hydroxypropyl acrylate is a colorless to light-yellow liquid with a mild, pungent, ester-like
odor.[1][2][3] It is primarily used as a monomer in the synthesis of polymers for applications in
coatings, adhesives, and plastics.[1][4][5] Commercial 2-HPA is typically a mixture of two
isomers: 2-hydroxypropyl acrylate (~75-80%) and 1-methyl-2-hydroxyethyl acrylate (~20-
25%).[4][6]

Table 1: Physicochemical Properties of 2-Hydroxypropyl Acrylate
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Property Value Source(s)
Molecular Formula CeH1003 [1112]
Molecular Weight 130.14 g/mol [11[7]
Appearance Clear, colorless liquid [111819]
Density ~1.044 - 1.054 g/cm3 at 25°C [1112][8]
Boiling Point 77°C (at 10 mmHg) [1][81[9]
Freezing/Melting Point -23.4°C [1112][8]
Flash Point 99°C (210.2°F) (closed cup) [11[2][8]
Vapor Pressure 0.1 mbar/ 1.18 hPa at 20°C [2][8]1[9]
Water Solubility Readily miscible [1107]
log Kow 0.35 [7][10]

Toxicological Profile and Hazard Classification

2-HPA is a hazardous substance with significant health risks associated with exposure. It is
corrosive to the skin, eyes, and respiratory tract and is a known skin sensitizer. Acute toxicity
data indicates that it is toxic if swallowed, inhaled, or in contact with skin.[6][9]

Table 2: Acute Toxicological Data for 2-Hydroxypropyl Acrylate

Endpoint Species Route Value Source(s)
LDso Rat Oral 820 mg/kg [6][10]
LDso Rabbit Dermal 306 mg/kg [10]
LDso Rat Dermal > 1000 mg/kg [6]
) 0.833 mg/L air
LCso Rat Inhalation [6]
(IHT)

Table 3: GHS Hazard Classification for 2-Hydroxypropyl Acrylate
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed
o H310/H311: Fatal/Toxic in
Acute Toxicity, Dermal Category 2/ 3 ) )
contact with skin
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation

Sub-category 1B

H314: Causes severe skin

burns and eye damage

H318: Causes serious eye

Serious Eye Damage Category 1
damage
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction
] ) H412: Harmful to aquatic life
Aquatic Hazard (Chronic) Category 3

with long lasting effects

Source:[6][9]

Risk Assessment and Management Workflow

A systematic approach to risk management is crucial when handling 2-HPA. This involves

identifying hazards, assessing risks, implementing control measures, and preparing for

emergencies.
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Caption: Risk assessment and management workflow for handling 2-HPA.

Safe Handling and Storage

Handling:

o Ventilation: Always handle 2-HPA in a well-ventilated area, preferably within a chemical fume
hood to minimize inhalation exposure.

e Ignition Sources: Although it has a high flash point, avoid open flames and sources of
ignition. Above 65°C, explosive vapor/air mixtures may form.
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o Personal Hygiene: Do not eat, drink, or smoke in areas where 2-HPA is handled. Wash
hands thoroughly after handling. Contaminated work clothing should not be taken home.[6]

Storage:

» Conditions: Store in a cool, dark, well-ventilated area, separated from food and feedstuffs.
The storage temperature should not exceed 35°C.[1][2]

» Stabilization: 2-HPA is prone to polymerization, especially when heated or exposed to light.
[5] It must be stored with an inhibitor (e.g., MEHQ) and under air, not inert gases, as oxygen
is required for the stabilizer to function effectively.[1][2]

o Materials: The preferred material for storage tanks and pipes is stainless steel. Carbon steel
may be used, but rust formation can be an issue.[2][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent contact and absorption.
o Eye/Face Protection: Wear chemical safety goggles and a face shield.[6]

o Skin Protection: Use chemical-resistant gloves (e.g., butyl rubber, Viton) and wear protective
clothing, such as a lab coat or chemical-resistant apron, to prevent skin contact.[6][9]

» Respiratory Protection: If ventilation is inadequate or for spill response, use a NIOSH-
approved respirator with an organic vapor cartridge.[6]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.

 Inhalation: Move the person to fresh air and keep them at rest in a half-upright position. Seek
immediate medical attention.

o Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water or shower for at least 15 minutes. Seek immediate medical attention as 2-HPA is
corrosive and can be absorbed through the skin.
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» Eye Contact: Immediately rinse eyes cautiously with plenty of water for several minutes.
Remove contact lenses if present and easy to do so. Continue rinsing and seek immediate
medical attention.

 Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

o Spills: Evacuate the area. Wear full protective equipment, including respiratory protection.[7]
Contain the spill and absorb it with inert material like sand or clay. Collect the material in a
covered container for proper disposal according to local regulations.[7]

Experimental Protocol: In Vitro SKin Irritation

One of the primary hazards of 2-HPA is skin irritation and corrosion. The OECD Test Guideline
439 (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method) is a validated, non-
animal alternative for identifying skin irritants.

Principle: The test assesses the ability of a chemical to cause damage to a reconstructed
human epidermis (RhE) model, which mimics the properties of the upper layers of human skin.
Cell viability is measured after exposure to the test chemical. A significant reduction in viability
indicates irritation potential.

Methodology:

o Tissue Preparation: Commercially available RhE tissue models are equilibrated in a
maintenance medium in 6-well plates.

o Chemical Application: A defined dose of the test chemical (e.g., 2-HPA) is applied topically to
the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a
positive control (e.g., 5% Sodium Dodecyl Sulfate) are run in parallel.

o Exposure Period: The tissues are exposed to the chemical for a specified period (e.g., 60
minutes).

¢ Rinsing and Post-Incubation: After exposure, the tissues are thoroughly rinsed to remove the
chemical and then transferred to a fresh medium for a post-incubation period (e.g., 42
hours).
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 Viability Assessment: Cell viability is determined using the MTT assay. Tissues are incubated
with MTT solution, which is converted by mitochondrial enzymes in viable cells into a blue
formazan salt.

o Extraction and Measurement: The formazan salt is extracted from the tissues, and its
concentration is measured spectrophotometrically (at 570 nm).

o Classification: The viability of the treated tissue is expressed as a percentage relative to the
negative control. A substance is classified as an irritant (UN GHS Category 2) if the mean
tissue viability is less than or equal to 50%.
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Caption: Experimental workflow for the OECD TG 439 In Vitro Skin Irritation Test.
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Mechanism of Skin Sensitization

2-HPA is a known skin sensitizer, meaning it can trigger an allergic immune response (Allergic
Contact Dermatitis, ACD) upon repeated contact.[10] The process is described by the Adverse
Outcome Pathway (AOP) for skin sensitization.

The AOP begins with a Molecular Initiating Event (MIE) and progresses through a series of
cellular Key Events (KE) leading to the adverse outcome.[1]

 MIE / Key Event 1 (Haptenation): As a small, reactive molecule (a hapten), 2-HPA penetrates
the outer layer of the skin and covalently binds to skin proteins. This creates a hapten-protein
complex, which is now recognizable by the immune system as foreign.[1]

» Key Event 2 (Keratinocyte Activation): The hapten-protein complexes and the chemical itself
cause stress and activation of skin cells called keratinocytes, which release inflammatory
signals (cytokines and chemokines).[1][2]

o Key Event 3 (Dendritic Cell Activation): These inflammatory signals, along with the hapten-
protein complexes, activate immune cells in the epidermis called dendritic cells (or
Langerhans cells). These cells mature and migrate from the skin to the local lymph nodes.[1]

o Key Event 4 (T-Cell Activation): In the lymph nodes, the activated dendritic cells present the
haptenated protein fragments to naive T-lymphocytes. This activates the T-cells, causing
them to multiply (proliferate) and differentiate into memory T-cells specific to that hapten.[1]

Once an individual is sensitized, a subsequent exposure to 2-HPA will trigger a more rapid and
robust inflammatory response from the memory T-cells, resulting in the clinical symptoms of
ACD (e.qg., redness, itching, blisters).[1]
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Caption: Adverse Outcome Pathway for skin sensitization by 2-HPA.

© 2025 BenchChem. All rights reserved. 10/12

Tech Support


https://www.benchchem.com/product/b1219563?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to the Health and Safety of 2-
Hydroxypropyl Acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219563#health-and-safety-considerations-for-
handling-2-hydroxypropyl-acrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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